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Compound of Interest

Compound Name: Ethyl dimethylcarbamate

Cat. No.: B1222962

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of
ethyl dimethylcarbamate, specifically its boiling point and solubility. This document is
intended to be a valuable resource for researchers, scientists, and professionals involved in
drug development and other chemical research fields where this compound may be of interest.

Core Physical Properties of Ethyl
Dimethylcarbamate

Ethyl dimethylcarbamate, a member of the carbamate ester class, possesses distinct
physical characteristics that are crucial for its handling, application, and analysis in a laboratory
setting.[1] The unique combination of an ethyl group and two methyl groups on the carbamate
structure influences its physical and chemical behavior.[1]

Quantitative Data Summary

The following table summarizes the available quantitative data for the key physical properties
of ethyl dimethylcarbamate. It is important to note that some of this data is based on
estimations and values for structurally related compounds due to a lack of extensive
experimental data for ethyl dimethylcarbamate itself.
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Physical Property Value/Description Source

Boiling Point 205.82°C (estimated) [2]

No quantitative data available.
Expected to have some
o degree of solubility. The
Solubility in Water N/A
related compound, ethyl
carbamate, is very soluble in

water.[3][4]

No quantitative data available.
o ) The related compound, ethyl
Solubility in Organic Solvents ) ] N/A
carbamate, is soluble in

chloroform.[5]

Experimental Protocols for Determining Physical
Properties

Accurate determination of the physical properties of a compound like ethyl
dimethylcarbamate is fundamental for its characterization and use in research and
development. The following sections detail standardized experimental protocols for measuring

boiling point and solubility.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure. Several methods can be employed for its determination,
with the choice often depending on the sample volume and required accuracy.

Method 1: Micro-Boiling Point Determination (Thiele Tube Method)
This method is suitable for small sample volumes.

o Apparatus: Thiele tube, thermometer, capillary tube (sealed at one end), rubber band or wire,

heating source (Bunsen burner or oil bath), and sample.

e Procedure:
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o A small amount of the liquid sample (a few drops) is placed in a small test tube or a fusion
tube.

o A capillary tube, sealed at one end, is inverted and placed inside the sample tube.
o The sample tube is attached to a thermometer using a rubber band or wire.

o The entire assembly is placed in a Thiele tube filled with a high-boiling point liquid (e.qg.,
mineral oil or silicone oil).

o The Thiele tube is gently heated. As the temperature rises, air trapped in the capillary tube
will be expelled, and a stream of bubbles will emerge from the open end of the capillary.

o The heating is continued until a steady stream of bubbles is observed.
o The heat source is then removed, and the apparatus is allowed to cool slowly.

o The boiling point is the temperature at which the liquid just begins to enter the capillary
tube.[6]

Method 2: Distillation Method
This method is suitable for larger sample volumes and can also be used for purification.

o Apparatus: Distillation flask, condenser, receiving flask, thermometer, heating mantle, and
boiling chips.

e Procedure:

o The liquid sample is placed in the distillation flask along with a few boiling chips to ensure
smooth boiling.

o The distillation apparatus is assembled with the thermometer bulb positioned just below
the side arm leading to the condenser.

o The heating mantle is turned on, and the liquid is heated to its boiling point.
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o As the liquid boils, the vapor rises, and the temperature on the thermometer will increase

and then stabilize.

o The constant temperature at which the liquid condenses and is collected in the receiving

flask is recorded as the boiling point.

Determination of Solubility

Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution.
The solubility of a liquid in a particular solvent can be determined qualitatively or quantitatively.

Qualitative Solubility Test
This method provides a general indication of a substance's solubility.

o Apparatus: Test tubes, vortex mixer (optional), and a range of solvents (e.g., water, ethanol,
acetone, dichloromethane).

e Procedure:

o Place a small, measured amount of ethyl dimethylcarbamate (e.g., 10 mg) into a series

of test tubes.
o To each test tube, add a small, measured volume of a different solvent (e.g., 1 mL).

o Agitate the mixture vigorously for a set period (e.g., 1-2 minutes) using a vortex mixer or

by shaking.

o Visually inspect the mixture. If the liquid has completely dissolved and the solution is clear,
it is considered soluble. If the liquid remains as a separate phase or the mixture is cloudy,

it is considered insoluble or partially soluble.
Quantitative Solubility Determination (Shake-Flask Method)
This is a standard method for determining the equilibrium solubility of a substance.

o Apparatus: Erlenmeyer flasks with stoppers, constant temperature shaker bath, analytical
balance, and a suitable analytical technique for concentration measurement (e.g., HPLC,
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GC, or UV-Vis spectroscopy).

e Procedure:

o An excess amount of ethyl dimethylcarbamate is added to a known volume of the
solvent in an Erlenmeyer flask.

o The flask is sealed and placed in a constant temperature shaker bath set to the desired
temperature.

o The mixture is agitated for a sufficient period to allow equilibrium to be reached (typically
24-72 hours).

o After reaching equilibrium, the agitation is stopped, and the undissolved portion is allowed
to settle.

o A sample of the supernatant (the clear liquid above the undissolved solute) is carefully
withdrawn.

o The concentration of ethyl dimethylcarbamate in the supernatant is determined using a
pre-calibrated analytical method. This concentration represents the solubility of the
compound in that solvent at the specified temperature.

Workflow for Physical Property Determination

The following diagram illustrates a general workflow for the experimental determination of the
physical properties of a liquid compound like ethyl dimethylcarbamate.
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Experimental Workflow for Physical Property Determination
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Caption: Workflow for determining the physical properties of a liquid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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